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Introduction
Hexanenitrile, also known as capronitrile or n-amyl cyanide, is a versatile aliphatic nitrile with

the chemical formula C₆H₁₁N.[1] It serves as a valuable intermediate in the synthesis of various

organic compounds, including pharmaceuticals and agrochemicals, and is also utilized as a

solvent in certain chemical reactions.[1][2] A thorough understanding of its physical properties

is paramount for its effective and safe use in research, development, and manufacturing. This

guide provides a comprehensive overview of the key physical characteristics of hexanenitrile,

complete with detailed experimental protocols for their determination.

Core Physical Properties of Hexanenitrile
The physical state of hexanenitrile under standard conditions is a colorless liquid.[1][2] It

possesses a faint, ether-like or almond-like odor.[1][2] The quantitative physical properties of

hexanenitrile are summarized in the table below for easy reference and comparison.
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Physical Property Value Units

Molecular Weight 97.16 g/mol [3]

Density 0.809 g/mL at 25 °C[4][5][6][7][8][9]

Boiling Point 161-164 °C[4][5][6][7][9]

Melting Point -80 °C[4][5][6][7][8][9][10]

Refractive Index (n20/D) 1.406 [4][5][6][7][8][9]

Vapor Pressure 2.85 mmHg[3]

Flash Point 43 °C[8][11][12]

Solubility in Water
Partially miscible (2.48 g/L at

25 °C)
[3][13]

Solubility in Organic Solvents Soluble in ethanol and ether [1]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory methodologies for the determination of the

key physical properties of hexanenitrile.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] A common and efficient method for determining the boiling point of small quantities

of liquid is the capillary method.[2][4]

Apparatus:

Thiele tube or similar heating apparatus (e.g., Mel-Temp with boiling point accessory)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Heat source (Bunsen burner or heating mantle)

Sample of hexanenitrile

Procedure:

A small amount of hexanenitrile is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the hexanenitrile in the test

tube.

The test tube assembly is attached to a thermometer and placed in a Thiele tube containing

a high-boiling point oil (e.g., mineral oil).

The apparatus is heated gently and slowly.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon further heating, the vapor of the hexanenitrile will fill the capillary tube, resulting in a

rapid and continuous stream of bubbles.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point of hexanenitrile.[4]

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. The density of a liquid can be accurately

determined using a pycnometer, which is a flask with a precise, known volume.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer
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Sample of hexanenitrile

Distilled water (for calibration)

Procedure:

The clean, dry pycnometer is accurately weighed on an analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature bath until it

reaches thermal equilibrium (e.g., 25 °C). The volume is adjusted precisely to the calibration

mark, and the pycnometer is reweighed.

The pycnometer is emptied, thoroughly dried, and then filled with hexanenitrile.

The same procedure of thermal equilibration and weighing is followed for the hexanenitrile
sample.

The density of hexanenitrile is calculated using the following formula: Density of

Hexanenitrile = (Mass of Hexanenitrile / Mass of Water) * Density of Water at the

measurement temperature

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property of a substance and is commonly

measured using an Abbe refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of hexanenitrile

Lens paper and a suitable solvent (e.g., ethanol) for cleaning
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Procedure:

The prisms of the Abbe refractometer are cleaned with a soft lens paper and a suitable

solvent and allowed to dry completely.

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of hexanenitrile are placed on the surface of the lower prism using a dropper.

The prisms are closed and locked.

Water from a constant temperature bath is circulated through the prisms to maintain a

constant temperature (typically 20 °C).

The light source is switched on, and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read directly from the instrument's scale.

Determination of Melting Point
Since hexanenitrile is a liquid at room temperature with a very low melting point (-80 °C), its

determination requires a specialized low-temperature apparatus. The general principle involves

cooling the sample until it solidifies and then slowly warming it to observe the temperature at

which it melts.

Apparatus:

Low-temperature thermometer or thermocouple

Small sample tube

Cooling bath (e.g., dry ice/acetone or liquid nitrogen)

Stirring mechanism

Procedure:
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A small sample of hexanenitrile is placed in a sample tube with a low-temperature

thermometer or thermocouple immersed in it.

The sample tube is placed in a cooling bath and stirred gently to ensure uniform cooling.

The sample is cooled until it is completely frozen.

The frozen sample is then removed from the cooling bath and allowed to warm up slowly

with constant stirring.

The temperature at which the first signs of melting are observed and the temperature at

which the last crystal melts are recorded. This range is the melting point. For a pure

substance, this range should be narrow.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Graduated pipettes or cylinders

Vortex mixer or shaker

Sample of hexanenitrile

Various solvents (e.g., water, ethanol, ether, hexane)

Procedure for Qualitative Solubility:

A small, measured amount of hexanenitrile (e.g., 0.1 mL) is added to a test tube.

A small, measured amount of the solvent (e.g., 2 mL) is added to the test tube.

The mixture is agitated vigorously using a vortex mixer or by shaking for a set period.
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The mixture is allowed to stand, and the presence of a single, clear phase (soluble), two

distinct phases (insoluble), or a cloudy mixture (partially soluble) is observed and recorded.

Procedure for Quantitative Solubility (e.g., in Water):

A saturated solution of hexanenitrile in water is prepared by adding an excess of

hexanenitrile to a known volume of water in a sealed container.

The mixture is agitated at a constant temperature for an extended period to ensure

equilibrium is reached.

The undissolved hexanenitrile is separated from the saturated solution by centrifugation or

filtration.

A known volume of the clear, saturated solution is carefully removed.

The concentration of hexanenitrile in the solution is determined using an appropriate

analytical technique, such as gas chromatography (GC) or by carefully evaporating the water

and weighing the residue. The result is typically expressed in g/L.

Logical Relationships in Hexanenitrile's Properties
While hexanenitrile is not involved in complex biological signaling pathways, its physical

properties are governed by its molecular structure. A key relationship is how its structure

influences its solubility.
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Factors Influencing the Solubility of Hexanenitrile

Molecular Structure

Solubility Behavior

Hexanenitrile

Hexyl Group (C6H13-)
- Nonpolar

- Hydrophobic

composed of

Nitrile Group (-C≡N)
- Polar

- Capable of Hydrogen Bonding

composed of

Limited Solubility in Water
(Polar Solvent)

hinders

High Solubility in Nonpolar Solvents
(e.g., Hexane, Benzene)

promotes promotes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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